Cas no 135529-16-7 (N-(4-Aminobenzenesulfonyl) Sulfamethoxazole)

• Product Name: N-(4-Aminobenzenesulfonyl) Sulfamethoxazole
• CAS No: 135529-16-7
• MF: C₁₆H₁₆N₄O₅S₂
• MW: 408.452040672302
• CID: 1059740
• PubChem ID: 71313144
• Update Time: 2025-04-20

N-(4-Aminobenzenesulfonyl) Sulfamethoxazole Chemical and Physical Properties

Names and Identifiers

• N-(4-Aminobenzenesulfonyl) Sulfamethoxazole
• 4-amino-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]benzenesulfonamide
• 4-Amino-N-{4-[N-(5-methylisoxazol-3-yl)sulfamoyl]phenyl}benzenesulfonamide
• 4-amino-N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)benzenesulfonamide
• Sulfamethoxazole Imp. B (EP): 4-[[(4-Aminophenyl)sulphonyl]-amino]-N-(5-methylisoxazol-3-yl)benzene-sulphonamide
• BCP26093
• Sulfamethoxazole impurity B [EP]
• J-006713
• DTXSID10746982
• 4-(4-AMINOBENZENESULFONAMIDO)-N-(5-METHYL-1,2-OXAZOL-3-YL)BENZENESULFONAMIDE
• 135529-16-7
• 4-Amino-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzene-1-sulfonamide
• SULFAMETHOXAZOLE IMPURITY B [EP IMPURITY]
• 4-amino-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulamoyl]phenyl]benzenesulonamide
• 4-[[(4-Aminophenyl)sulphonyl]amino]-N-(5-methylisoxazol-3-yl)benzenesulphonamide
• Sulfamethoxazole Imp. B (EP); Sulfamethoxazole USP Related Compound B; Sulfamethoxazole USP RC B; 4-[[(4-Aminophenyl)sulphonyl]amino]-N-(5-methylisoxazol-3-yl)benzenesulphonamide; Sulfamethoxazole Related Compound B; Sulfamethoxazole Impurity B
• Sulfamethoxazole EP Impurity B
• N-(4-Aminobenzenesulfonyl)Sulfamethoxazole-d4
• CHEBI:201567
• Benzenesulfonamide, 4-amino-N-(4-(((5-methyl-3-isoxazolyl)amino)sulfonyl)phenyl)-
• NDN5YJ3AJ5
• 4-(((4-Aminophenyl)sulfonyl)amino)-N-(5-methylisoxazol-3-yl)benzenesulfonamide
• UNII-NDN5YJ3AJ5
• G79319

• Inchi： 1S/C16H16N4O5S2/c1-11-10-16(18-25-11)20-27(23,24)15-8-4-13(5-9-15)19-26(21,22)14-6-2-12(17)3-7-14/h2-10,19H,17H2,1H3,(H,18,20)
• InChI Key： ULRBBWWPWOJYFE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1C=CC(=CC=1)S(NC1C=C(C)ON=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 408.05600
• Monoisotopic Mass: 408.05621197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.557±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 659.4±65.0 °C at 760 mmHg
• Flash Point: 352.6±34.3 °C
• Solubility: Insuluble (4.5E-3 g/L) (25 ºC),
• PSA: 161.15000
• LogP: 5.05560
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

N-(4-Aminobenzenesulfonyl) Sulfamethoxazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides